Cas no 21577-72-0 (2H-Azonine-2-thione, octahydro-)

• Product name: 2H-Azonine-2-thione, octahydro-
• CAS No: 21577-72-0
• MF: C₈H₁₅NS
• MW: 157.2764
• CID: 1402031
• PubChem ID: 11971672

2H-Azonine-2-thione, octahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azonine-2-thione, octahydro-
• azonane-2-thione
• thiocapryllactam
• 21577-72-0
• 2-Azoninethione, octahydro-, (Z)-
• cis-Octahydro-2-azoninethione
• CO17550000
• NIOSH/CO1755000
• DTXSID40474948

• Inchi： InChI=1S/C8H15NS/c10-8-6-4-2-1-3-5-7-9-8/h1-7H2,(H,9,10)
• InChI Key： RSZRTFBUXPOVAO-UHFFFAOYSA-N
• SMILES： C1CCCC(=S)NCCC1

Computed Properties

• Exact Mass: 157.09265
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 12.03